Cas no 334-49-6 ((E)-2-Decenoic acid)
(E)-2-Decenoic acid is a monounsaturated fatty acid with the molecular formula C₁₀H₁₈O₂. It is characterized by a trans double bond at the 2-position, contributing to its distinct chemical properties. This compound is of interest in organic synthesis, antimicrobial research, and as a potential signaling molecule in biological systems. Its structural features enable reactivity in cross-coupling and oxidation reactions, making it useful in specialized chemical applications. (E)-2-Decenoic acid has also been studied for its role in quorum sensing inhibition, particularly in bacterial communication pathways. The compound's purity and stability are critical for reproducible experimental outcomes, and it is typically supplied under controlled storage conditions to maintain integrity.
(E)-2-Decenoic acid structure
Product Name:(E)-2-Decenoic acid
CAS No:334-49-6
MF:C10H18O2
MW:170.248723506927
MDL:MFCD00039530
CID:305758
PubChem ID:87566839
Update Time:2025-05-28
(E)-2-Decenoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Decenoic acid, (2E)-
- trans-2-Decenoic Acid
- (E)-2-decanoic acid
- 2-DECYLENIC ACID
- 2E-decenoic acid
- FEMA NUMBER 3913
- RARECHEM AL BK 0166
- T2 DECENOIC ACID
- trans-2-Decenoic acid,tech.
- TRANS-2-DECYLENIC ACID
- trans-dec-2-enoic acid
- (E)-2-Decenoic acid
- AS-57206
- CHEBI:50467
- 72881-27-7
- (E)-dec-2-enoic acid
- (2E)-dec-2-enoic acid
- (2E)-2-Decenoic acid
- Dec-2-enoic acid
- 334-49-6
- 2-Decenoic acid
- 10:1, n-8 trans
- C10:1, n-8 trans
- BS-22322
- 2-Decenoic acid, (E)-
- UNII-332T8TH7B1
- 2-DECENOIC ACID, TRANS-
- 2-Decensaeure
- SCHEMBL417923
- DTXSID20904657
- C10:1
- 8H370297TA
- D0098
- J-009460
- 2E-decylenic acid
- 332T8TH7B1
- 3913-85-7
- UNII-8H370297TA
- SCHEMBL417924
- CHEMBL2229622
- 26446-27-5
- (2E)-decenoic acid
- D89593
- 5- and 6-Decenoic acid
- (2E)-2-Decenoic acid #
- LMFA01030029
- 1-nonenylcarboxylic acid
- J-019190
- NS00041551
- (E)-2-decenoicacid
- (Z)-2-decanoic acid
- A913342
- 3E-decenoic acid
- Q27122082
- EINECS 206-378-5
- Dec-2-en-saeure
- EINECS 247-698-5
- (E)-2-DECENOIC ACID [FHFI]
- r-4-aminomethyl-thiazolidine-3-carboxylicacidtert-butylester
- C10:1n-8
- FEMA NO. 3913
- MFCD00039530
- CHEBI:50465
- Decenoic acid
- AKOS004908023
- (E)-2-Decensaeure
- AKOS037645109
- EN300-193394
- 2-trans-decenoic acid
- E-2-Decenoic acid
- 5(6)-Decenoic acid
-
- MDL： MFCD00039530
- Inchi： 1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h8-9H,2-7H2,1H3,(H,11,12)/b9-8+
- InChI Key： WXBXVVIUZANZAU-CMDGGOBGSA-N
- SMILES： OC(/C=C/CCCCCCC)=O
Computed Properties
- Exact Mass: 170.13100
- Monoisotopic Mass: 170.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Color/Form: Not available
- Density: 0.936
- Melting Point: 18.83°C (estimate)
- Boiling Point: 278.6±9.0°C at 760 mmHg
- Flash Point: 160 °C
- Refractive Index: 1.46-1.464
- PSA: 37.30000
- LogP: 2.98770
- Solubility: Not available
(E)-2-Decenoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 34
- Safety Instruction： S45-S36/37/39-S25
-
Hazardous Material Identification：
- Risk Phrases：R34
- Storage Condition：Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
(E)-2-Decenoic acid Customs Data
- HS CODE：2916190090
- Customs Data：
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
(E)-2-Decenoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D303461-5ml |
(E)-2-Decenoic acid |
334-49-6 | 95% | 5ml |
¥219.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D303461-1ml |
(E)-2-Decenoic acid |
334-49-6 | 95% | 1ml |
¥65.90 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T99140-25mg |
(E)-2-Decenoic acid |
334-49-6 | 98% | 25mg |
¥822.0 | 2023-09-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869072-25ml |
trans-2-Decenoic Acid |
334-49-6 | 95% | 25ml |
950.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DO256-5ml |
(E)-2-Decenoic acid |
334-49-6 | 95.0%(T) | 5ml |
￥370.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DO256-1ml |
(E)-2-Decenoic acid |
334-49-6 | 95.0%(T) | 1ml |
￥123.0 | 2022-05-30 | |
| TRC | D225635-5g |
trans-2-Decenoic Acid |
334-49-6 | 5g |
$81.00 | 2023-05-18 | ||
| TRC | D225635-10g |
trans-2-Decenoic Acid |
334-49-6 | 10g |
$138.00 | 2023-05-18 | ||
| TRC | D225635-25g |
trans-2-Decenoic Acid |
334-49-6 | 25g |
$ 260.00 | 2022-06-05 | ||
| TRC | D225635-100g |
trans-2-Decenoic Acid |
334-49-6 | 100g |
$930.00 | 2023-05-18 |
(E)-2-Decenoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:334-49-6)(E)-2-Decenoic acid
Order Number:A913342
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:48
Price ($):162.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:334-49-6)(E)-2-Decenoicacid
Order Number:LE17801
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
(E)-2-Decenoic acid Related Literature
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1. Anchimeric assistance by the oxo group to the enoic function in 9-oxo-(E)-dec-2-enoic acid, the pheromone of the queen honeybee Apis mellifica: importance of the folded forms in solutionMichel Barbier J. Chem. Soc. Chem. Commun. 1986 441
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Tao Dong,Wei Xiong,Jianping Yu,Philip T. Pienkos RSC Adv. 2018 8 34380
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3. β-Hydroxydecanoylthioester dehydrase. Steric course at substrate C-2 and overall steric course of the enzyme–catalysed allylic rearrangementJohn M. Schwab,John B. Klassen J. Chem. Soc. Chem. Commun. 1984 298
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4. β-Hydroxydecanoylthioester dehydraes. Steric course at substrate C–4 in the enzyme–catalysed allylic rearrangementJohn M. Schwab,John B. Klassen J. Chem. Soc. Chem. Commun. 1984 296
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5. Improvement on the synthesis of (E?)-alk-3-enoic acidsNikitas Ragoussis,Valentine Ragoussis J. Chem. Soc. Perkin Trans. 1 1998 3529
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